1-phenyl-1H-1,2,4-triazol-5-amine

• IUPAC Name: 2-phenyl-1,2,4-triazol-3-amine
• InChI: InChI=1S/C8H8N4/c9-8-10-6-11-12(8)7-4-2-1-3-5-7/h1-6H,(H2,9,10,11)
• InChI Key: HBSJTECSZFVCRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NC=N2)N
• Molecular Formula: C8H8N4
• Molecular Weight: 160.18 g/mol
• CAS RN: 68207-62-5

Description

1-phenyl-1H-1,2,4-triazol-5-amine is a derivative of 1,2,4-triazole, which is an important scaffold in medicinal chemistry. The 1,2,4-triazole nucleus is known for its antifungal, antibacterial, anticancer, anticonvulsant, antituberculosis, antiviral, antiparasitic, analgesic, and anti-inflammatory properties.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the formation of a thiourea intermediate, followed by heterocyclization with hydrazine hydrate. For example, 5-(tert-butyl)-N-(2,4-dichlorophenyl)-1H-1,2,4-triazol-3-amine was synthesized in four steps starting from pivalic acid via thiourea formation followed by heterocyclization with hydrazine hydrate.

Molecular Structure Analysis

The molecular formula of 1,2,4-triazole is C2H3N3. It exists in two tautomeric forms, with 1H-1,2,4-triazole being more stable than 4H-1,2,4-triazole. The structure of 1-phenyl-1H-1,2,4-triazol-5-amine would be similar, with an additional phenyl group attached.

Chemical Reactions Analysis

1,2,4-Triazole derivatives can undergo various chemical reactions. For instance, the reaction of 4-amino-5-((4-(bis(4-fluorophenyl)methyl)piperazin-1-yl)methyl)-4H-1,2,4-triazole-3-thiol with benzyl bromide yielded a 3-(benzylthio)-5-((4-(bis(4-fluorophenyl)-methyl)piperazin-1-yl)methyl)-4H-1,2,4-triazole-4-amine.

Scientific Research Applications

Anticancer Agents

1-Phenyl-1H-1,2,4-triazol-5-amine and its derivatives have shown promise as potential anticancer agents. Researchers have synthesized novel 1,2,4-triazole derivatives and evaluated their cytotoxic activities against human cancer cell lines such as MCF-7, Hela, and A549. . The development of selective and potent anticancer drugs remains a critical challenge, and this compound’s structure provides a valuable starting point for further exploration.

Antifungal Agents

The 1,2,4-triazole core has been incorporated into several clinically important antifungal drugs, including itraconazole , posaconazole , and voriconazole . . The presence of the triazole ring enhances their pharmacokinetics and therapeutic efficacy.

Antioxidants

1,2,4-Triazoles exhibit antioxidant properties due to their ability to scavenge free radicals and protect cells from oxidative damage. .

Future Directions

1,2,4-Triazole derivatives, including 1-phenyl-1H-1,2,4-triazol-5-amine, have potential for further chemical optimization and biological research to find non-toxic antituberculosis agents with a novel mechanism of action. They could also be suitable as antiviral and anti-infective drugs.